Nifursol-15N2,d2
Nifursol-15N2,d2
Brand Name:
Vulcanchem
CAS No.:
1246833-64-6
VCID:
VC0135306
InChI:
InChI=1S/C12H7N5O9/c18-11-8(3-6(15(20)21)4-9(11)16(22)23)12(19)14-13-5-7-1-2-10(26-7)17(24)25/h1-5,18H,(H,14,19)/b13-5-/i1D,2D,13+1,14+1
SMILES:
C1=C(OC(=C1)[N+](=O)[O-])C=NNC(=O)C2=C(C(=CC(=C2)[N+](=O)[O-])[N+](=O)[O-])O
Molecular Formula:
C12H7N5O9
Molecular Weight:
369.21 g/mol
Nifursol-15N2,d2
CAS No.: 1246833-64-6
Cat. No.: VC0135306
Molecular Formula: C12H7N5O9
Molecular Weight: 369.21 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1246833-64-6 |
|---|---|
| Molecular Formula | C12H7N5O9 |
| Molecular Weight | 369.21 g/mol |
| IUPAC Name | N-[(Z)-(3,4-dideuterio-5-nitrofuran-2-yl)methylideneamino]-2-hydroxy-3,5-dinitro(15N)benzamide |
| Standard InChI | InChI=1S/C12H7N5O9/c18-11-8(3-6(15(20)21)4-9(11)16(22)23)12(19)14-13-5-7-1-2-10(26-7)17(24)25/h1-5,18H,(H,14,19)/b13-5-/i1D,2D,13+1,14+1 |
| Standard InChI Key | XXUXXCZCUGIGPP-FEBRSLIASA-N |
| Isomeric SMILES | [2H]C1=C(OC(=C1[2H])[N+](=O)[O-])/C=[15N]\[15NH]C(=O)C2=C(C(=CC(=C2)[N+](=O)[O-])[N+](=O)[O-])O |
| SMILES | C1=C(OC(=C1)[N+](=O)[O-])C=NNC(=O)C2=C(C(=CC(=C2)[N+](=O)[O-])[N+](=O)[O-])O |
| Canonical SMILES | C1=C(OC(=C1)[N+](=O)[O-])C=NNC(=O)C2=C(C(=CC(=C2)[N+](=O)[O-])[N+](=O)[O-])O |
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